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Compound of Interest

Compound Name: Adipiodon

Cat. No.: B1672019

Disclaimer: The following information is for historical and research purposes only. Adipiodone
(also known as lodipamide) is a contrast agent for intravenous cholangiography that is now
largely considered obsolete. Its use has been superseded by safer and more effective imaging
modalities such as Magnetic Resonance Cholangiopancreatography (MRCP) and Endoscopic
Retrograde Cholangiopancreatography (ERCP) due to a high incidence of adverse reactions.
These protocols should not be used for clinical applications.

Introduction

Adipiodone is an organic iodine compound that was historically used as a contrast agent for
intravenous cholangiography. Following intravenous administration, it is selectively taken up by
the liver and excreted into the bile, allowing for radiographic visualization of the biliary ducts. At
its peak, it was marketed under trade names such as Biligrafin and Cholografin. The primary
application was to assess the anatomy and patency of the biliary system, particularly in post-
cholecystectomy patients. However, its use was associated with a significant rate of adverse
effects, some of which could be severe.

Quantitative Data Summary

The following tables summarize key quantitative data related to the historical administration of
Adipiodone for intravenous cholangiography.

Table 1: Typical Dosage and Administration
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Parameter Value Notes

20 mL of a 52% solution Standard dose for an average
Adult Dose o )

(Adipiodone Meglumine) adult.

Rapid injection was associated
Infusion Rate Slow infusion over 10 minutes with a higher incidence of

adverse reactions.

o Optimal visualization of the bile
) ] First image taken 10-15 )
Imaging Time ] o ducts typically occurred
minutes post-injection _
between 15 and 60 minutes.

Table 2: Reported Adverse Reaction Rates

Reaction Type Incidence Rate Severity

Mild Reactions ~10-20% Nausea, vomiting, urticaria

. ) Hypotension, bronchospasm,
Serious Reactions ~1-5% )
anaphylaxis

Fatal Reactions Rare Anaphylactic shock

Experimental Protocols

The following outlines a typical historical protocol for intravenous cholangiography using
Adipiodone.

3.1. Patient Preparation

o Informed Consent: The patient must be informed of the potential risks and benefits of the
procedure and provide written informed consent.

o Fasting: The patient should fast for at least 4 hours prior to the procedure to ensure an
empty stomach and reduce the risk of aspiration in case of vomiting.

o Hydration: Adequate hydration is important.
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e Premedication: In some historical protocols, premedication with corticosteroids or
antihistamines was attempted to reduce the incidence of adverse reactions, though the
efficacy was debated.

3.2. Adipiodone Administration

» Dosage Preparation: A standard adult dose of 20 mL of Adipiodone meglumine (52%
solution) is drawn into a syringe.

o Test Dose: A small test dose (e.g., 1 mL) may be administered intravenously, and the patient
observed for several minutes for any immediate adverse reactions. The utility of a test dose
has been a subject of historical debate.

e Slow Infusion: The full dose of Adipiodone is administered via slow intravenous infusion
over a period of 10 minutes. The patient should be closely monitored throughout the infusion.

3.3. Radiographic Imaging

» Timing: Radiographs of the right upper quadrant are obtained at various time points post-
injection.

« Initial Images: The first images are typically taken 10-15 minutes after the completion of the
infusion.

o Serial Images: Subsequent images are taken at 15-minute intervals for up to 1-2 hours, or
until the biliary ducts are adequately visualized.

o Delayed Images: If the ducts are not visualized, delayed images at 4 or 24 hours may be
attempted.

3.4. Post-Procedure Monitoring

e Observation: The patient should be monitored for at least 30-60 minutes post-procedure for
any signs of delayed adverse reactions.

e Hydration: Encourage oral fluid intake to aid in the renal clearance of the contrast agent.
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Visualization

The following diagrams illustrate the historical workflow and a conceptual representation of
potential adverse reaction pathways associated with intravenous Adipiodone administration.
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Caption: Historical workflow for intravenous cholangiography with Adipiodone.
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Caption: Potential pathways for adverse reactions to Adipiodone.

 To cite this document: BenchChem. [Application Notes and Protocols: Intravenous
Adipiodone for Cholangiography]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672019#intravenous-adipiodone-administration-

protocol-for-cholangiography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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